3-(ethylthio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-ethylsulfanyl-5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C10H15N5OS/c1-5-17-10-12-11-8(15(10)3)7-6-14(2)13-9(7)16-4/h6H,5H2,1-4H3
• InChI Key: YNTSACNOBBCPOO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C)C2=CN(N=C2OC)C
• Molecular Formula: C10H15N5OS
• Molecular Weight: 253.33 g/mol

Description

3-(Ethylthio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. This compound is a member of the 1,2,4-triazole family, which is known for its diverse biological activities. In

Scientific Research Applications

Synthesis and Properties

Compounds combining pyrazole and 1,2,4-triazole fragments, such as "3-(ethylthio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole", have been synthesized to explore their potential biological activities. The structural design of these compounds is scientifically attractive due to the significant possibilities of chemical transformation, simplicity, and reliability of synthesis methods, creation of molecules with certain levels of bioavailability, and their ability to influence biochemical processes. The optimal conditions for the production of these compounds have been identified, and their physical properties studied, revealing insights into their biological potential, particularly regarding their influence on lanosterol-14α-demethylase activity, which suggests potential fungistatic and fungicidal effects (Fedotov & Hotsulia, 2022).

Reactive Properties and Biological Evaluation

Research into Schiff bases containing 1,2,4-triazole and pyrazole rings has demonstrated significant inhibitory potentials against α-glucosidase, alongside notable antioxidant activity. These findings highlight the reactive properties and potential health benefits of compounds within this chemical space, suggesting avenues for further exploration in medical and pharmaceutical applications (Pillai et al., 2019).

Antiviral and Antifungal Potential

The synthesis of certain 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles has been explored, with results indicating a possible effect on the activity of lanosterol 14α-demethylase. This suggests a potential for these compounds to be further studied for antifungal activity, highlighting the diverse biological applications of this class of compounds (Fedotov, Hotsulia, & Panasenko, 2022).